Cas no 465-18-9 (Polyporenic acid C)

Polyporenic acid C is a lanostane triterpene isolated from P. cocos Conclusion: polyporenic acid C induces apoptosis through the death receptor-mediated apoptotic pathway without the involvement of mitochondria Polyporenic acid C has the potential to be used in the study of lung cancer

Polyporenic acid C structure

Product Name:Polyporenic acid C

CAS No:465-18-9

Molecular Formula:C₃₁H₄₆O₄

Molecular Weight:482.6946

CID:1123984

PubChem ID:9805290

Polyporenic acid C Properties

Names and Identifiers

- Polyporenic acid C
- (2S)-2-[(10S,13R,14R,16R,17R)-16-hydroxy-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-6-methyl-5-methylideneheptanoic acid
- 16alpha-Hydroxy-24-methylene-3-oxo-5alpha-lanosta-7,9(11)-diene-30-oic acid
- 2-[(10S,13R,14R)-16-Hydroxy-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,12,15,16,17-octahydrocyclopenta[a
- 8EC05EK77F
- polyporenic acid B
- F20728
- Q27270257
- (2R)-2-[(5R,10S,13R,14R,16R,17R)-16-hydroxy-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-6-methyl-5-methylideneheptanoic acid
- MS-28980
- SCHEMBL12830819
- CS-0023649
- UNII-8EC05EK77F
- 465-18-9
- 16.ALPHA.-HYDROXY-24-METHYLENE-3-OXO-5.ALPHA.-LANOSTA-7,9(11)-DIENE-30-OIC ACID
- LANOSTA-7,9(11)-DIEN-21-OIC ACID, 16-HYDROXY-24-METHYLENE-3-OXO-, (16.ALPHA.)-
- (2r)-2-[(5r,10s,13r,14r,16r,17r)-16-hydroxy-3-keto-4,4,10,13,14-pentamethyl1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-5-isopropyl-hex-5-enoic acid
- CHEMBL461276
- LANOSTA-7,9(11)-DIEN-21-OIC ACID, 16.ALPHA.-HYDROXY-24-METHYLENE-3-OXO-
- AKOS037514957
- HY-N2993
- (16.ALPHA.)-16-HYDROXY-24-METHYLENE-3-OXOLANOSTA-7,9(11)-DIEN-21-OIC ACID
- DA-56974
- 16alpha-Hydroxy-24-methylene-3-oxo-5alpha-lanosta-7,9(11)-diene-21-oic acid
- InChIKey： KPKYWYZPIVAHKU-WMNQUVFJSA-N
- Inchi： 1S/C31H46O4/c1-18(2)19(3)9-10-20(27(34)35)26-23(32)17-31(8)22-11-12-24-28(4,5)25(33)14-15-29(24,6)21(22)13-16-30(26,31)7/h11,13,18,20,23-24,26,32H,3,9-10,12,14-17H2,1-2,4-8H3,(H,34,35)/t20-,23-,24+,26+,29-,30-,31+/m1/s1
- SMILES： O([H])[C@]1([H])C([H])([H])[C@@]2(C([H])([H])[H])C3=C([H])C([H])([H])[C@@]4([H])C(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])C3=C([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]1([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C(=C([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

Exact Mass: 482.33961g/mol
Surface Charge: 0
XLogP3: 6
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 6
Monoisotopic Mass: 482.33961g/mol
Monoisotopic Mass: 482.33961g/mol
Topological Polar Surface Area: 74.6Å²
Heavy Atom Count: 35
Complexity: 1000
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 482.7

Experimental Properties

LogP: 6.74480
PSA: 74.60000
Boiling Point: 620.3±55.0 °C at 760 mmHg
Melting Point: 265-266 ºC
Flash Point: 83.0±22.6 °C
Solubility: Insuluble (1.8E-4 g/L) (25 ºC),
Color/Form: Powder
Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),

Polyporenic acid C Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DH8C-1mg	16α-Hydroxy-24-methylene-3-oxo-5α-lanosta-7,9(11)-diene-21-oic acid	465-18-9	99%	1mg	$180.00	2024-05-01
A2B Chem LLC	AG28060-1mg	polyporenic acid C	465-18-9	99%	1mg	$165.00	2024-04-20
Aaron	AR00DHGO-5mg	16α-Hydroxy-24-methylene-3-oxo-5α-lanosta-7,9(11)-diene-21-oic acid	465-18-9	97%	5mg	$426.00	2025-02-12
ChemFaces	CFN92739-5mg	Polyporenic acid C	465-18-9	>=98%	5mg	$338
Chengdu Biopurify Phytochemicals Ltd	BP1720-10mg	Polyporenic acid C	465-18-9	98%	10mg	$260	2023-09-20
eNovation Chemicals LLC	Y1251858-1mg	16-Hydroxy-24-methylene-3-oxo-5-lanosta-7,9(11)-diene-21-oic acid	465-18-9	99%	1mg	$465	2023-05-17
MedChemExpress	HY-N2993-1mg	Polyporenic acid C	465-18-9	99.80%	1mg	￥1300	2024-07-20
S e l l e c k ZHONG GUO	E0594-1mg	Polyporenic acid C	465-18-9		1mg	￥3432.22
TargetMol Chemicals	TN1153-1 mg	Polyporenic acid C	465-18-9	96.84%	1mg	￥ 1,587
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P75100-5mg	(2S)-2-[(10S,13R,14R,16R,17R)-16-hydroxy-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-6-methyl-5-methylideneheptanoic acid	465-18-9		5mg	¥3498.0	2021-09-08

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Polyporenic acid C Related Literature

1. Rapid analysis of differential chemical compositions of Poria cocos using thin-layer chromatography spray ionization-mass spectrometry

Ying Yang,Linnan Li,Na Li,Fan Li,Wenxiang Fan,Yitian He,Zhengtao Wang,Li Yang Analyst 2022 147 3072
2. The tetracyclic triterpenes

R. M. Gascoigne,J. J. H. Simes Q. Rev. Chem. Soc. 1955 9 328
3. The inhibition of Mpro, the primary protease of COVID-19, by Poria cocos and its active compounds: a network pharmacology and molecular docking study

Zhimin Wu,Xiaoxue Chen,Weiju Ni,Danshui Zhou,Shanshan Chai,Weile Ye,Zhengpu Zhang,Yuanqiang Guo,Liping Ren,Yu Zeng RSC Adv. 2021 11 11821
4. 599. The chemistry of the triterpenes and related compounds. Part XIX. Further evidence concerning the structure of polyporenic acid A

T. G. Halsall,R. Hodges,E. R. H. Jones J. Chem. Soc. 1953 3019
5. The chemistry of fungi. Part XXIII. Tumulosic acid

L. A. Cort,R. M. Gascoigne,J. S. E. Holker,B. J. Ralph,Alexander Robertson,J. J. H. Simes J. Chem. Soc. 1954 3713
6. The chemistry of the triterpenes and related compounds. Part XXV. Some stereochemical problems concerning polyporenic acid C

A. Bowers,T. G. Halsall,G. C. Sayer J. Chem. Soc. 1954 3070
7. 520. The chemistry of the triterpenes and related compounds. Part XVIII. Elucidation of the structure of polyporenic acid C

A. Bowers,T. G. Halsall,E. R. H. Jones,A. J. Lemin J. Chem. Soc. 1953 2548
8. The chemistry of the triterpenes and related compounds. Part XXVI. The nature of polyporenic acid B

M. Guider,T. G. Halsall,R. Hodges,E. R. H. Jones J. Chem. Soc. 1954 3234
9. The chemistry of the triterpenes and related compounds. Part XXIV. The conversion of polyporenic acid A into a lanosterol derivative

T. G. Halsall,R. Hodges J. Chem. Soc. 1954 2385
10. 116. Constituents of the higher fungi. Part I. The triterpene acids of Polyporus betulinus Fr.

L. C. Cross,C. G. Eliot,I. M. Heilbron,E. R. H. Jones J. Chem. Soc. 1940 632

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